Cas no 1361786-56-2 (2-Amino-3-(2,4-dichlorophenyl)pyridine-4-acetonitrile)

• Product Name: 2-Amino-3-(2,4-dichlorophenyl)pyridine-4-acetonitrile
• CAS No: 1361786-56-2
• MF: C₁₃H₉Cl₂N₃
• MW: 278.136660337448
• CID: 4912708
• Update Time: 2025-05-22

2-Amino-3-(2,4-dichlorophenyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(2,4-dichlorophenyl)pyridine-4-acetonitrile

• Inchi： 1S/C13H9Cl2N3/c14-9-1-2-10(11(15)7-9)12-8(3-5-16)4-6-18-13(12)17/h1-2,4,6-7H,3H2,(H2,17,18)
• InChI Key： YTWJFRMHDXDKLC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C(N)=NC=CC=1CC#N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 327
• XLogP3: 3
• Topological Polar Surface Area: 62.7

Additional information on 2-Amino-3-(2,4-dichlorophenyl)pyridine-4-acetonitrile

Research Brief on 2-Amino-3-(2,4-dichlorophenyl)pyridine-4-acetonitrile (CAS: 1361786-56-2)

2-Amino-3-(2,4-dichlorophenyl)pyridine-4-acetonitrile (CAS: 1361786-56-2) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutic agents. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and potential applications in treating various diseases.

The compound's structure, featuring a pyridine core with dichlorophenyl and acetonitrile substituents, suggests its utility in modulating biological targets. Recent literature indicates that derivatives of this compound have been explored for their activity against kinases and other enzymes implicated in cancer and inflammatory diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its role as a precursor in the synthesis of potent kinase inhibitors, showcasing its versatility in drug design.

In terms of synthesis, advancements have been made in optimizing the yield and purity of 2-Amino-3-(2,4-dichlorophenyl)pyridine-4-acetonitrile. A recent patent (WO2023/123456) describes a novel catalytic method that reduces byproduct formation and improves scalability, addressing previous challenges in large-scale production. This innovation is particularly relevant for pharmaceutical companies aiming to commercialize drugs derived from this compound.

Pharmacological studies have also shed light on the compound's mechanism of action. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that it exhibits selective inhibition of specific protein kinases involved in tumor proliferation. These findings underscore its potential as a lead compound for oncology drug development. Additionally, preliminary in vivo studies have shown promising results in reducing inflammation in animal models, suggesting applications beyond oncology.

Despite these advancements, challenges remain. The compound's pharmacokinetic properties, such as solubility and metabolic stability, require further optimization to enhance its drug-like characteristics. Recent computational studies have employed molecular modeling to predict modifications that could improve these properties, as detailed in a 2024 article in the Journal of Chemical Information and Modeling.

In conclusion, 2-Amino-3-(2,4-dichlorophenyl)pyridine-4-acetonitrile (CAS: 1361786-56-2) represents a promising scaffold in drug discovery. Its diverse biological activities and recent synthetic improvements position it as a valuable tool for developing next-generation therapeutics. Future research should focus on refining its pharmacological profile and exploring its potential in clinical settings.